Neramexane

• IUPAC Name: 1,3,3,5,5-pentamethylcyclohexan-1-amine
• InChI: InChI=1S/C11H23N/c1-9(2)6-10(3,4)8-11(5,12)7-9/h6-8,12H2,1-5H3
• InChI Key: OGZQTTHDGQBLBT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(C1)(C)N)(C)C)C
• Molecular Formula: C11H23N
• DSSTOX Substance ID: DTXSID40176399
• Molecular Weight: 169.31 g/mol
• Mechanism of Action: Neramexane is an uncompetitive NMDA receptor channel blocker.
• CAS No.: 219810-59-0

Description

Neramexane is a compound related to memantine, known for its neuroprotective effects. It acts as an uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor and has been investigated for various therapeutic applications, including the treatment of tinnitus, Alzheimer’s disease, drug addiction, and pain management .

Scientific Research Applications

Neramexane has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study NMDA receptor antagonism and its effects on neurotransmission.

Biology: Research focuses on its neuroprotective properties and potential to mitigate neurodegenerative diseases.

Medicine: Clinical trials have investigated its efficacy in treating tinnitus, Alzheimer’s disease, and as an analgesic

Industry: Its potential use in developing new therapeutic agents and understanding the mechanisms of neuroprotection.

Mechanism of Action

Neramexane targets the cognitive decline in Alzheimer’s Disease by altering neurotransmitter signaling, but not the underlying pathological mechanisms that cause the disease (amyloid production or neurofibrillary tangle accumulation).

Safety and Hazards

Neramexane has been found to be generally well tolerated in patients with moderate to severe tinnitus. The most common adverse event reported was dizziness, which showed a clear dose-dependence.

Future Directions

Neramexane is currently in phase II clinical development in Germany, and may be developed for alcohol-dependence, chronic pain, and neuroprotection. It has shown promising results in the treatment of tinnitus, with doses of 50 mg/d and 75 mg/d improving tinnitus scores over 16 weeks.

Preparation Methods

Synthetic Routes and Reaction Conditions

Neramexane can be synthesized through a multi-step process starting from cyclohexanone. The key steps involve:

Formation of 1,3,3,5,5-pentamethylcyclohexanone: This is achieved through a series of alkylation reactions.

Amination: The ketone is then converted to the corresponding amine using reductive amination techniques.

The reaction conditions typically involve the use of strong bases and reducing agents under controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often involving continuous flow reactors and automated systems to maintain consistent quality and output .

Chemical Reactions Analysis

Types of Reactions

Neramexane undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form various derivatives, although this is not commonly employed in its therapeutic applications.

Reduction: The compound can be reduced to its corresponding alcohols or amines under specific conditions.

Substitution: This compound can participate in nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols or amines .

Comparison with Similar Compounds

Neramexane is often compared to memantine, another NMDA receptor antagonist.

Similar Compounds

Memantine: Used primarily in the treatment of Alzheimer’s disease.

Ketamine: An NMDA receptor antagonist with anesthetic and antidepressant properties.

Amantadine: Used in the treatment of Parkinson’s disease and influenza

This compound’s unique combination of NMDA and nicotinic acetylcholine receptor antagonism sets it apart from these compounds, offering a wider therapeutic potential .

Synthesis routes and methods I

Procedure details

To a vigorously stirred solution of 1-hydroxy-1,3,3,5,5-pentamethylcyclohexane (3.4 g; 20 mmol) and sodium cyanide (1.96 g; 40 mmol; 2 eq.) and 5 ml acetic acid, 95% sulfuric acid (5.3 ml; 100 mmol; 5.15 eq) are added during 1 hour keeping the temperature at 10° C. for 30 min, and then allowing the mixture to reach ambient temperature. After stirring at ambient temperature for 17 hours, the mixture is diluted with 20 ml ice water. Subsequently, the mixture is refluxed with stirring for 10 hours, cooled to ambient temperature, diluted with 40 ml water and 20 ml ether and neutralized with 20% aqueous sodium hydroxide until a pH of 10. The organic phase is separated and dried. Dry hydrogen chloride is passed through the solution until the ether becomes acidic. Solvent is removed and the residue is washed with ether to give 2.24 g Neramexane in the form of its hydrochloride.

Synthesis routes and methods II

Procedure details

To a vigorously stirred solution of 1-hydroxy-1,3,3,5,5-pentamethylcyclohexane (3.4 g; 20 mmol) and trimethylsilyl cyanide (2.58 g; 26 mmol; 1.3 eq.) in ethyl acetate (4 ml), 95% sulfuric acid (3.2 ml; 60 mmol; 3.1 eq) are added during 1 hour keeping the temperature at −10° C. for 15 min, and then allowing the mixture to reach ambient temperature. After stirring at ambient temperature for 15 hours, the mixture is diluted with 20 ml ice water. Subsequently, the mixture is refluxed with stirring for 10 hours, cooled to ambient temperature, diluted with 40 ml water and 20 ml ether and neutralized with 20% aqueous sodium hydroxide until a pH of 10. The organic phase is separated and dried. Dry hydrogen chloride is passed through the solution until the ether becomes acidic. Solvent is removed and the residue is washed with ether to give 3.1 g Neramexane in the form of its hydrochloride.